N-(5-methyl-3-isoxazolyl)-2-[(4-nitrobenzyl)thio]acetamide

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-2-[(4-nitrophenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C13H13N3O4S/c1-9-6-12(15-20-9)14-13(17)8-21-7-10-2-4-11(5-3-10)16(18)19/h2-6H,7-8H2,1H3,(H,14,15,17)
• InChI Key: AXLWIYPYUKGWPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CSCC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C13H13N3O4S
• Molecular Weight: 307.33 g/mol
• Solubility: 24.6 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(5-methyl-3-isoxazolyl)-2-[(4-nitrobenzyl)thio]acetamide, also known as MITA, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation in the field of pharmacology.

Mechanism of Action

The exact mechanism of action of N-(5-methyl-3-isoxazolyl)-2-[(4-nitrobenzyl)thio]acetamide is not yet fully understood. However, it is believed to work by activating the STING pathway, which is involved in the regulation of the immune system. This activation leads to the production of interferons and other cytokines, which play a key role in the body's immune response.
Biochemical and Physiological Effects:
N-(5-methyl-3-isoxazolyl)-2-[(4-nitrobenzyl)thio]acetamide has been found to have a variety of biochemical and physiological effects. It has been shown to regulate the production of cytokines and chemokines, which are involved in the immune response. N-(5-methyl-3-isoxazolyl)-2-[(4-nitrobenzyl)thio]acetamide has also been found to have anti-inflammatory properties, which may make it useful in the treatment of inflammatory diseases such as arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(5-methyl-3-isoxazolyl)-2-[(4-nitrobenzyl)thio]acetamide in lab experiments is its potential to regulate the immune system. This makes it a promising candidate for the development of new treatments for a variety of diseases. However, one limitation of using N-(5-methyl-3-isoxazolyl)-2-[(4-nitrobenzyl)thio]acetamide is that its mechanism of action is not yet fully understood, which may make it difficult to develop targeted treatments.

Future Directions

There are many potential future directions for research on N-(5-methyl-3-isoxazolyl)-2-[(4-nitrobenzyl)thio]acetamide. One area of focus could be on developing targeted treatments for specific diseases, such as cancer and infectious diseases. Another area of focus could be on understanding the exact mechanism of action of N-(5-methyl-3-isoxazolyl)-2-[(4-nitrobenzyl)thio]acetamide, which could lead to the development of more effective treatments. Additionally, research could be conducted on the potential side effects of N-(5-methyl-3-isoxazolyl)-2-[(4-nitrobenzyl)thio]acetamide, in order to ensure its safety for use in humans.

Scientific Research Applications

N-(5-methyl-3-isoxazolyl)-2-[(4-nitrobenzyl)thio]acetamide has been found to have a variety of potential applications in scientific research. It has been studied for its anti-inflammatory properties, as well as its ability to regulate the immune system. N-(5-methyl-3-isoxazolyl)-2-[(4-nitrobenzyl)thio]acetamide has also been found to have potential applications in the treatment of cancer and infectious diseases.